Cas no 1060310-18-0 (4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1060310-18-0
• MF: C₁₂H₁₂FNO₂S₂
• MW: 285.357583999634
• CID: 6216309
• PubChem ID: 25869543
• Update Time: 2025-05-22

4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• Z408255906
• AKOS008126402
• 1060310-18-0
• 4-fluoro-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
• F5105-0049

• Inchi： 1S/C12H12FNO2S2/c1-9-6-11(13)2-3-12(9)18(15,16)14-7-10-4-5-17-8-10/h2-6,8,14H,7H2,1H3
• InChI Key： GGZRBVALZIJNGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 285.02934913g/mol
• Monoisotopic Mass: 285.02934913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

4-Fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-18-0): A Comprehensive Overview

4-Fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-18-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a fluorinated benzene ring and a thiophene moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for drug discovery programs targeting various therapeutic areas.

The molecular formula of 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide is C₁₂H₁₂FNO₂S₂, with a molecular weight of 285.35 g/mol. Its structure features a sulfonamide bridge connecting the 2-methyl-4-fluorophenyl group and the thiophen-3-ylmethyl group, creating a unique pharmacophore that has shown promise in recent medicinal chemistry studies. The presence of both fluorine and sulfur atoms in the molecule contributes to its distinct electronic properties and potential biological activities.

Recent trends in drug discovery have highlighted the importance of fluorinated compounds like 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide. The incorporation of fluorine atoms in pharmaceutical compounds has become a hot topic due to their ability to modulate bioavailability, metabolic stability, and binding affinity. Many researchers are actively searching for information about "fluorinated sulfonamides in drug design" or "thiophene-containing bioactive molecules," making this compound particularly relevant to current scientific inquiries.

The synthetic routes for 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide typically involve multi-step organic reactions starting from commercially available precursors. Common methods include the sulfonylation of appropriate amine derivatives or the functionalization of pre-formed sulfonamide scaffolds. The purity and characterization of this compound are typically verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched topics in relation to compound verification protocols.

In the context of pharmaceutical applications, 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide has shown potential as a molecular scaffold for the development of enzyme inhibitors. The sulfonamide group is known to interact with various biological targets, and when combined with the thiophene heterocycle, may offer unique binding properties. Current research trends focusing on "sulfonamide-based therapeutics" and "heterocyclic drug candidates" align well with the properties of this compound.

The physicochemical properties of 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its lipophilicity (often measured as logP) and hydrogen bonding capacity make it an interesting subject for studies on "drug-like properties" and "molecular optimization," which are trending topics in pharmaceutical development circles.

From a material science perspective, the combination of aromatic, heterocyclic, and fluorinated components in 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide offers possibilities for creating novel functional materials. Researchers investigating "organic electronic materials" or "molecular semiconductors" may find this compound's electronic properties particularly intriguing. The thiophene unit is known to contribute to charge transport characteristics, while the fluorine atom can influence molecular packing and stability.

Quality control and analytical characterization of 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide are critical aspects for research applications. Common quality parameters include purity determination (typically >95% by HPLC), residual solvent analysis, and structural confirmation by spectroscopic methods. These aspects align with frequently searched terms like "compound purity analysis" and "pharmaceutical intermediate characterization," reflecting the practical concerns of researchers working with such specialized chemicals.

The stability profile of 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide under various conditions is another important consideration for potential applications. Standard storage recommendations typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. Stability studies often investigate "degradation pathways" and "compound shelf life," which are common concerns for researchers searching information about chemical storage and handling.

Looking toward future developments, 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide represents an interesting case study in molecular design. The integration of multiple functional groups in a single molecule creates opportunities for structure-activity optimization and property tuning. As research continues to explore "multi-functional organic compounds" and "targeted molecular modifications," compounds like this will likely remain at the forefront of chemical innovation.

In conclusion, 4-fluoro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-18-0) stands as a compelling example of modern specialty chemicals with diverse potential applications. Its unique structural features bridge several areas of scientific interest, from medicinal chemistry to materials science. As research trends continue to evolve, this compound's relevance to current scientific inquiries about "fluorinated heterocycles" and "functional sulfonamides" ensures its ongoing importance in chemical research and development.